1-(2,5-Dimethylthiophen-3-yl)-4,4,4-trifluorobutane-1,3-dione

• CAS No.: 578-30-3
• Molecular Formula: C10H9F3O2S
• Molecular Weight: 250.24 g/mol
• IUPAC Name: 1-(2,5-dimethylthiophen-3-yl)-4,4,4-trifluorobutane-1,3-dione
• InChI: InChI=1S/C10H9F3O2S/c1-5-3-7(6(2)16-5)8(14)4-9(15)10(11,12)13/h3H,4H2,1-2H3
• InChI Key: JUPLYTITPPLFBN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(S1)C)C(=O)CC(=O)C(F)(F)F

Description

1-(2,5-Dimethylthiophen-3-yl)-4,4,4-trifluorobutane-1,3-dione is a compound that belongs to the class of thiophene derivatives Thiophene is a five-membered heteroaromatic ring containing sulfur

Preparation Methods

The synthesis of 1-(2,5-Dimethylthiophen-3-yl)-4,4,4-trifluorobutane-1,3-dione typically involves the following steps:

Friedel-Crafts Acylation: This method involves the acylation of 2,5-dimethylthiophene with an appropriate acyl chloride in the presence of a Lewis acid catalyst such as aluminum chloride (AlCl3) or titanium tetrachloride (TiCl4).

Industrial Production: Industrial production methods often employ similar synthetic routes but on a larger scale, with optimizations for yield and purity.

Chemical Reactions Analysis

1-(2,5-Dimethylthiophen-3-yl)-4,4,4-trifluorobutane-1,3-dione undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate (KMnO4) or chromium trioxide (CrO3), leading to the formation of corresponding sulfoxides or sulfones.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4), resulting in the formation of alcohols or thiols.

Substitution: Electrophilic aromatic substitution reactions are common, where the thiophene ring undergoes substitution reactions with electrophiles such as halogens or nitro groups.

Scientific Research Applications

1-(2,5-Dimethylthiophen-3-yl)-4,4,4-trifluorobutane-1,3-dione has several scientific research applications:

Chemistry: It is used as a building block for the synthesis of more complex thiophene derivatives, which are important in the development of organic semiconductors and light-emitting diodes (OLEDs).

Biology: The compound has been studied for its potential biological activities, including antimicrobial, anti-inflammatory, and anticancer properties.

Medicine: Research has shown that thiophene derivatives can act as kinase inhibitors, making them potential candidates for drug development.

Industry: In industrial chemistry, thiophene derivatives are used as corrosion inhibitors and in the fabrication of organic field-effect transistors (OFETs).

Mechanism of Action

The mechanism of action of 1-(2,5-Dimethylthiophen-3-yl)-4,4,4-trifluorobutane-1,3-dione involves its interaction with specific molecular targets and pathways:

Molecular Targets: The compound can interact with various enzymes and receptors, modulating their activity.

Pathways: By affecting these molecular targets, the compound can influence pathways related to inflammation, cell proliferation, and apoptosis, thereby exerting its biological effects.

Comparison with Similar Compounds

1-(2,5-Dimethylthiophen-3-yl)-4,4,4-trifluorobutane-1,3-dione can be compared with other thiophene derivatives:

1-(2,5-Dimethylthiophen-3-yl)ethan-1-one: This compound is similar in structure but lacks the trifluorobutane moiety, resulting in different chemical properties and applications.

1-(2,5-Dimethylthiophen-3-yl)-3-(5-methyl-1H-imidazol-4-yl)propan-1-one: This derivative has additional functional groups that confer unique biological activities, such as serotonin antagonism.

1,2-Bis(2,5-dimethylthiophen-3-yl)ethane-1,2-dione: This compound is used in the synthesis of photoactive organic molecules and exhibits different photophysical properties compared to this compound.